Cas no 8016-45-3 (4-Fluoro-N-[(4-fluorophenyl)methyl]aniline)

• Product Name: 4-Fluoro-N-[(4-fluorophenyl)methyl]aniline
• CAS No: 8016-45-3
• MF: C₁₃H₁₁F₂N
• MW: 219.22995018959
• CID: 48059
• Update Time: 2024-10-27

4-Fluoro-N-[(4-fluorophenyl)methyl]aniline Chemical and Physical Properties

Names and Identifiers

• Pimenta Leaf Oil
• 4-fluoro-N-[(4-fluorophenyl)methyl]aniline
• Oprea1_820263
• (4-fluorobenzyl)-(4-fluorophenyl)-amine
• PIMENTO LEAF OIL
• OIL OF GERANIUM
• GERANIUM TERPENES
• GERANIUM OIL, CHINESE TYPE
• GERANIUM BOURBON
• GERANIUM OIL, CHINESE
• GERANIUM OIL, BOURBON TYPE
• 4-Fluoro-N-[(4-fluorophenyl)methyl]aniline

• Inchi： 1S/C13H11F2N/c14-11-3-1-10(2-4-11)9-16-13-7-5-12(15)6-8-13/h1-8,16H,9H2
• InChI Key： OQVIJNAAQBTAAY-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)CNC1C=CC(=CC=1)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 194
• XLogP3: 3.3
• Topological Polar Surface Area: 12

Experimental Properties

• Color/Form: It is light yellow to light brownish yellow essential oil when it is just distilled \ and then turns reddish brown; After contacting with iron, it can appear blue shadow, and gradually turn into dark brown if continuing to contact with iron. It has a spicy aroma
• Density: 1.044 g/mL at 25 °C(lit.)
• Boiling Point: 250-258 °C(lit.)
• Flash Point: 229 °F
• Refractive Index: n20/D 1.5335(lit.)
• FEMA: 2901
• Solubility: Soluble in propylene glycol, slightly milky white in most oils. Almost insoluble in glycerol and mineral oil

4-Fluoro-N-[(4-fluorophenyl)methyl]aniline Security Information

• WGK Germany：2
• Hazard Category Code： 38
• Safety Instruction： 36
• FLUKA BRAND F CODES：8
• RTECS：LY4055000
• Hazardous Material Identification：